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Compound of Interest

Compound Name: 2-Hydrazino-4-methylpyridine

Cat. No.: B1357133

Technical Guide: Physical Properties of 2-
Hydrazino-4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 2-Hydrazino-4-
methylpyridine, specifically its melting and boiling points. The information contained herein is

intended to support research and development activities by providing reliable physical data and
outlining the standard methodologies for its determination.

Quantitative Physical Data

The physical properties of 2-Hydrazino-4-methylpyridine are summarized in the table below.
These values are critical for understanding the compound's physical state under various
conditions, which is essential for handling, storage, and reaction setup.

Physical Property Value Conditions
Melting Point 74 °C Not specified
Boiling Point 88-89 °C At 0.02 Torr

Experimental Protocols
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The determination of melting and boiling points is a fundamental aspect of characterizing a
chemical compound. The following sections detail the standard experimental protocols for
these measurements.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition typically occurs over a narrow temperature range. The
presence of impurities generally lowers the melting point and broadens the melting range.

Principle: A small, finely powdered sample of the compound is heated slowly at a controlled
rate. The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Apparatus:

e Melting point apparatus (e.g., Meltemp or Thiele tube)
o Capillary tubes (sealed at one end)

e Thermometer

Procedure:

o A small amount of the dry, finely powdered 2-Hydrazino-4-methylpyridine is packed into a
capillary tube to a height of 2-3 mm.[1]

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
the thermometer.

o The sample is heated rapidly to a temperature approximately 15-20 °C below the expected
melting point.

e The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire sample has turned into a clear liquid is recorded as the
end of the melting range.
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The boiling point is highly dependent on the surrounding pressure.

Principle: A small amount of the liquid is heated, and the temperature of the vapor in
equilibrium with the boiling liquid is measured. For substances that decompose at their
atmospheric boiling point, the determination is often carried out under reduced pressure.

Apparatus:

Thiele tube or other micro boiling point apparatus[2]

Small test tube or sample vial

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or oil bath)

Procedure (Thiele Tube Method):

A small volume of 2-Hydrazino-4-methylpyridine is placed in a small test tube.

o Acapillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.[3]

o The test tube assembly is attached to a thermometer and placed in a Thiele tube containing
a high-boiling point liquid (e.g., mineral oil).[2]

o The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and
exit as a slow stream of bubbles.

o Heating is continued until a steady and rapid stream of bubbles emerges from the capillary
tube.

e The heat source is removed, and the apparatus is allowed to cool.
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e The temperature at which the bubbling stops and the liquid begins to be drawn into the
capillary tube is recorded as the boiling point at the current atmospheric pressure.[3]

Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the physical

properties of a chemical compound.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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